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For Researchers, Scientists, and Drug Development Professionals

Introduction
Propylene Glycol Dioleate (PGDO) is a diester of propylene glycol and oleic acid, belonging

to the family of propylene glycol esters.[1][2] It is a non-ionic surfactant and emulsifying agent

characterized by its lipophilic nature.[3] Functioning as a skin-conditioning agent, occlusive,

emollient, and viscosity-increasing agent, PGDO is utilized across the pharmaceutical,

cosmetic, and food industries.[2][3][4] In pharmaceutical research, particularly in drug delivery,

PGDO is explored for its role in formulating systems for poorly water-soluble drugs, such as

self-emulsifying drug delivery systems (SEDDS), and in topical preparations to enhance

product stability and texture.[5][6] Its amphiphilic structure, with a hydrophilic propylene glycol

head and two hydrophobic oleic acid tails, enables it to reduce the interfacial tension between

oil and water phases, thereby facilitating the formation and stabilization of emulsions.[3]

Physicochemical Properties
The fundamental properties of Propylene Glycol Dioleate are summarized below. A precise

Hydrophilic-Lipophilic Balance (HLB) value for PGDO is not readily available in the cited

literature; however, as a diester of a long-chain fatty acid, it is expected to be low, indicating

strong lipophilic character. For context, related propylene glycol diesters have low required HLB

values.[7][8] Similarly, a specific Critical Micelle Concentration (CMC) is not well-defined, as its

high lipophilicity and insolubility in water mean it is typically used as an oil-phase component or

a water-in-oil (W/O) emulsifier rather than a micelle-forming agent in aqueous solutions.[9][10]
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Table 1: Physicochemical Properties of Propylene Glycol Dioleate

Property Value References

IUPAC Name

2-[(Z)-octadec-9-

enoyl]oxypropyl (Z)-octadec-9-

enoate

[1][3]

Synonyms
PGDO, 1-Methyl-1,2-

ethanediyl dioleate
[1]

CAS Number 105-62-4 [1][3][5]

Molecular Formula C₃₉H₇₂O₄ [1][3]

Molecular Weight ~605.0 g/mol [1][3]

Appearance
Clear to yellow, oily, viscous

liquid
[3][5]

Solubility
Insoluble in water; soluble in

organic solvents
[3][9]

HLB Value

Not specified. Expected to be

low. (e.g., Required HLB for

Propylene Glycol

Dicaprylate/Dicaprate is 8)

[7]

Saponification Value 180 - 200 mg KOH/g [9]

Acid Value ≤ 5.0 mg KOH/g [9]

Mechanism of Action: Emulsification
PGDO stabilizes emulsions by adsorbing at the oil-water interface. Its two hydrophobic oleic

acid chains orient themselves into the oil phase, while the more hydrophilic propylene glycol

portion remains at the interface, interacting with the aqueous phase. This molecular

arrangement forms a steric barrier that reduces interfacial tension and prevents the

coalescence of dispersed droplets, leading to a stable emulsion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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